Cas no 10192-62-8 (Propane-2,2-diylbis(4,1-phenylene) Diacetate)

• Product Name: Propane-2,2-diylbis(4,1-phenylene) Diacetate
• CAS No: 10192-62-8
• MF: C₁₉H₂₀O₄
• MW: 312.359705924988
• MDL: MFCD00026194
• CID: 86344
• PubChem ID: 87564220
• Update Time: 2025-09-22

Propane-2,2-diylbis(4,1-phenylene) Diacetate Chemical and Physical Properties

Names and Identifiers

• BISPHENOL A DIACETATE
• 4,4’-(1-methylethylidene)bis-phenodiacetate
• 4,4'-ISOPROPYLIDENEDIPHENOL DIACETATE
• 2,2-BIS(4-ACETOXYPHENYL)PROPANE
• 2,2-BIS-(4-HYDROXYPHENOL)PROPANE DIACETATE
• 2,2-BIS(4-HYDROXYPHENYL)PROPANE DIACETATE
• 4,4'-isopropylidenediphenyl diacetate
• [4-[2-(4-acetyloxyphenyl)propan-2-yl]phenyl] acetate
• 4,4'-Isopropylidenediphenyl diacetat
• 10192-62-8
• D97648
• NS00015796
• BS-43840
• DTXSID70884455
• SCHEMBL5491320
• 2,2'-Bis(p-acetoxyphenyl)propane
• B1286
• AKOS003237639
• SR-01000212289
• MFCD00026194
• Phenol, 4,4'-(1-methylethylidene)bis-, diacetate
• NSNHONPMCQYMNT-UHFFFAOYSA-
• FT-0617112
• 4-(1-[4-(Acetyloxy)phenyl]-1-methylethyl)phenyl acetate #
• Phenol, 4,4'-(1-methylethylidene)bis-, 1,1'-diacetate
• Oprea1_267995
• EINECS 233-472-3
• Bisphenol A diacetate, 98%
• HMS1540H11
• Phenol,4,4'-(1-methylethylidene)bis-,1,1'-diacetate
• Propane-2,2-diylbis(4,1-phenylene) diacetate
• CS-0321523
• InChI=1/C19H20O4/c1-13(20)22-17-9-5-15(6-10-17)19(3,4)16-7-11-18(12-8-16)23-14(2)21/h5-12H,1-4H3
• A897007
• J-000522
• SR-01000212289-1
• TimTec1_002277
• 4-{2-[4-(acetyloxy)phenyl]propan-2-yl}phenyl acetate
• propane-2,2-diyldibenzene-4,1-diyl diacetate
• DB-250807
• STK156156
• Propane-2,2-diylbis(4,1-phenylene) Diacetate

• MDL： MFCD00026194
• Inchi： 1S/C19H20O4/c1-13(20)22-17-9-5-15(6-10-17)19(3,4)16-7-11-18(12-8-16)23-14(2)21/h5-12H,1-4H3
• InChI Key： NSNHONPMCQYMNT-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 312.13600
• Monoisotopic Mass: 312.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2

Experimental Properties

• Color/Form: solid
• Density: 1.123
• Melting Point: 91-94 °C (lit.)
• Boiling Point: 215°C/3mmHg(lit.)
• Flash Point: 206.4 °C
• Refractive Index: 1.5400 (estimate)
• PSA: 52.60000
• LogP: 3.86310
• Solubility: No available.
• Sensitiveness: Moisture Sensitive

Propane-2,2-diylbis(4,1-phenylene) Diacetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters